Cas no 24537-25-5 (Benzoyl chloride, 4-(sulfinylamino)-)

Benzoyl chloride, 4-(sulfinylamino)- structure
24537-25-5 structure
Product Name:Benzoyl chloride, 4-(sulfinylamino)-
CAS No:24537-25-5
MF:C7H4ClNO2S
MW:201.630159378052
CID:1418665
PubChem ID:12238912
Update Time:2025-04-20

Benzoyl chloride, 4-(sulfinylamino)- Chemical and Physical Properties

Names and Identifiers

    • Benzoyl chloride, 4-(sulfinylamino)-
    • 4-sulfinylamino-benzoyl chloride
    • ASKDNKAURXFDOL-UHFFFAOYSA-N
    • InChI=1/C7H4ClNO2S/c8-7(10)5-1-3-6(4-2-5)9-12-11/h1-4
    • 24537-25-5
    • C7H4ClNO2S
    • p-sulfinylaminobenzoyl chloride
    • p-Sulfinylaminobenzoylchlorid
    • DTXSID60481891
    • SCHEMBL5183277
    • Inchi: 1S/C7H4ClNO2S/c8-7(10)5-1-3-6(4-2-5)9-12-11/h1-4H
    • InChI Key: ASKDNKAURXFDOL-UHFFFAOYSA-N
    • SMILES: ClC(C1C=CC(=CC=1)N=S=O)=O

Computed Properties

  • Exact Mass: 200.96522
  • Monoisotopic Mass: 200.9651272g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 219
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3
  • Topological Polar Surface Area: 47.5Ų

Experimental Properties

  • PSA: 46.5
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